![molecular formula C11H19NO4 B6240743 (4E)-2-{[(tert-butoxy)carbonyl]amino}hex-4-enoic acid CAS No. 863554-79-4](/img/no-structure.png)
(4E)-2-{[(tert-butoxy)carbonyl]amino}hex-4-enoic acid
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Overview
Description
(4E)-2-{[(tert-butoxy)carbonyl]amino}hex-4-enoic acid, also known as t-Boc-2-aminohex-4-enoic acid, is a carboxylic acid that has been widely used in organic synthesis due to its versatile reactivity. It is a linear, six-carbon molecule with a carboxylic acid group at its terminal end. As an acid, it is a powerful nucleophile and can be used in a variety of reactions, such as acylation, alkylation, and peptide synthesis. In addition, it has been used in both medicinal and biochemical research, as well as in the development of new drug delivery systems.
Mechanism of Action
The mechanism of action of (4E)-2-{[(tert-butoxy)carbonyl]amino}hex-4-enoic acidohex-4-enoic acid depends on the reaction in which it is used. In acylation reactions, the carboxylic acid group of the molecule acts as a nucleophile, attacking the electrophilic carbon of the acylating agent. This results in the formation of a covalent bond between the two molecules. In alkylation reactions, the carboxylic acid group acts as a nucleophile, attacking the electrophilic carbon of the alkylating agent. This results in the formation of a covalent bond between the two molecules. In peptide synthesis, the carboxylic acid group acts as a nucleophile, attacking the electrophilic nitrogen of the peptide bond. This results in the formation of a covalent bond between the two molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of (4E)-2-{[(tert-butoxy)carbonyl]amino}hex-4-enoic acidohex-4-enoic acid depend on the application in which it is used. In peptide synthesis, the molecule can be used to form peptide bonds, which are important for the structure and function of proteins and enzymes. In drug delivery systems, the molecule can be used to form covalent bonds between drugs and delivery systems, which can improve the efficacy of drugs. In addition, the molecule can be used to synthesize novel therapeutic agents, which can have beneficial effects on the body.
Advantages and Limitations for Lab Experiments
The advantages of using (4E)-2-{[(tert-butoxy)carbonyl]amino}hex-4-enoic acidohex-4-enoic acid in lab experiments include its high reactivity and its ability to form covalent bonds with other molecules. This makes it an ideal molecule for use in organic synthesis and drug delivery systems. The main limitation of using (4E)-2-{[(tert-butoxy)carbonyl]amino}hex-4-enoic acidohex-4-enoic acid in lab experiments is that it is a highly reactive molecule and must be handled with care. In addition, it can react with other molecules in the reaction mixture, leading to unwanted byproducts.
Future Directions
The future directions for (4E)-2-{[(tert-butoxy)carbonyl]amino}hex-4-enoic acidohex-4-enoic acid include its use in the synthesis of novel therapeutic agents, the development of new drug delivery systems, and the synthesis of peptide-based inhibitors of enzymes. In addition, it could be used in the synthesis of peptide-based vaccines and in the development of new methods for drug delivery. Finally, it could be used in the synthesis of small molecules for use in drug discovery and in the development of new methods for drug targeting.
Synthesis Methods
The synthesis of (4E)-2-{[(tert-butoxy)carbonyl]amino}hex-4-enoic acidohex-4-enoic acid can be achieved through a two-step process. First, the carboxylic acid is synthesized from the reaction of tert-butyl alcohol and acrolein in the presence of a base, such as potassium carbonate. The reaction yields the desired product in high yields. Second, the carboxylic acid is then converted to the amine by reaction with ammonia or an amine, such as triethylamine, in the presence of a base. This reaction yields the desired product in high yields.
Scientific Research Applications
T-Boc-2-aminohex-4-enoic acid has been used in a variety of scientific research applications due to its versatile reactivity. It has been used in the synthesis of peptides, small molecules, and drug delivery systems. In addition, it has been used in the synthesis of novel therapeutic agents and in the development of new drug delivery systems. Furthermore, it has been used in the synthesis of peptide-based inhibitors of enzymes and in the synthesis of peptide-based vaccines.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for (4E)-2-{[(tert-butoxy)carbonyl]amino}hex-4-enoic acid involves the protection of the amine group, followed by the addition of a carboxylic acid group to the double bond of the hexenoic acid. The tert-butoxycarbonyl (Boc) group is used as the protecting group for the amine group, and the carboxylic acid group is introduced using a Grignard reaction.", "Starting Materials": [ "Hex-4-enoic acid", "tert-Butyl carbamate", "Mg", "Bromobenzene", "Diethyl ether", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Sodium sulfate", "Methanol", "Acetic acid", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Hex-4-enoic acid is reacted with bromobenzene in the presence of Mg and diethyl ether to form the Grignard reagent.", "The Grignard reagent is then reacted with tert-butyl carbamate to form the Boc-protected amine.", "The Boc-protected amine is then reacted with acetic acid and sodium borohydride to form the Boc-protected amino acid.", "The Boc group is then removed using hydrochloric acid to form the desired product, (4E)-2-{[(tert-butoxy)carbonyl]amino}hex-4-enoic acid." ] } | |
CAS RN |
863554-79-4 |
Molecular Formula |
C11H19NO4 |
Molecular Weight |
229.3 |
Purity |
95 |
Origin of Product |
United States |
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